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Compound of Interest

Compound Name: mCP-BP-SFAC

Cat. No.: B12412809

Disclaimer: The substance "mCP-BP-SFAC" is not a standard chemical identifier. Based on
available chemical literature, it is interpreted as a complex formed between m-
Chlorophenylbiguanide (a biguanide derivative) and p-Sulfonated Calix[1]arene (a calixarene
derivative). The "BP" likely refers to the binding interaction between the two molecules. This
guidance is based on the known properties of these individual components. A substance-
specific Safety Data Sheet (SDS) should be consulted if available.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals engaged in the handling of mCP-BP-SFAC. The following
procedural guidance is designed to ensure safe operational practices and proper disposal.

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent skin and eye
contact, as well as inhalation. The following table summarizes the recommended PPE for
handling mCP-BP-SFAC, based on the known hazards of biguanide and calixarene
derivatives.
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PPE Category Item Specification

Must provide a complete seal
around the eyes, conforming to
EN166 (EU) or OSHA 29 CFR
1910.133 (US) standards.[2][3]

Eye and Face Protection Safety Goggles

Recommended when there is
Face Shield a significant risk of splashing

or aerosol generation.

Chemical-resistant gloves are

required. Nitrile, neoprene, or
Skin Protection Gloves butyl rubber gloves are

recommended. Gloves must

be inspected before use.[2][4]

Alab coat is mandatory. For

larger quantities or procedures
Protective Clothing with a high risk of exposure, a

chemical-resistant apron or

suit is advised.

Closed-toe shoes are required

Footwear
at all times in the laboratory.
All handling of mCP-BP-SFAC
that may generate dust or
Respiratory Protection Fume Hood aerosols should be conducted
in a certified chemical fume
hood.
If working outside of a fume
hood or if exposure limits are
Respirator exceeded, a full-face respirator

with appropriate cartridges

should be used.

Handling and Storage Protocols
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Handling:

¢ Always handle mCP-BP-SFAC in a well-ventilated area, preferably within a chemical fume
hood to minimize inhalation exposure.

e Avoid the formation of dust and aerosols.

e Use non-sparking tools and equipment.

e Prevent contact with skin and eyes.

e Wash hands thoroughly after handling.

Storage:

e Store in a cool, dry, and well-ventilated area.

o Keep the container tightly closed to prevent contamination and exposure to moisture.
» Store away from incompatible materials, such as strong oxidizing agents.

Spill Management Workflow

In the event of a spill, a structured and immediate response is critical to mitigate risks. The
following diagram outlines the procedural workflow for safely managing a spill of mCP-BP-
SFAC.

Caption: Procedural workflow for the safe management of a chemical spill.

Disposal Plan

All waste generated from the handling of mCP-BP-SFAC, including contaminated PPE and
spill cleanup materials, must be considered chemical waste.

o Collection: Collect all waste in a designated, properly labeled, and sealed container.

o Disposal: Dispose of the chemical waste in accordance with all local, state, and federal
regulations. Consult your institution's Environmental Health and Safety (EHS) department for
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specific guidance on chemical waste disposal. Do not discharge into the environment.

First Aid Measures

In case of exposure, immediate action is crucial:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and shoes immediately. Wash the affected
area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation
persists.

 Inhalation: Move the exposed individual to fresh air. If breathing is difficult, administer
oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical
attention.

¢ Ingestion: Do not induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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